1-(4-Methyl-3-phenyl-2-thioxo-2,3-dihydro-1,3-thiazol-5-yl)ethanone

• IUPAC Name: 1-(4-methyl-3-phenyl-2-sulfanylidene-1,3-thiazol-5-yl)ethanone
• InChI: InChI=1S/C12H11NOS2/c1-8-11(9(2)14)16-12(15)13(8)10-6-4-3-5-7-10/h3-7H,1-2H3
• InChI Key: NSKNVTYNXCJNAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=S)N1C2=CC=CC=C2)C(=O)C
• Molecular Formula: C12H11NOS2
• DSSTOX Substance ID: DTXSID30395597
• Molecular Weight: 249.4 g/mol
• Solubility: 9.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 156139-61-6

Description

Compounds with a thiazole ring, such as the one in your molecule, are known to have various biological activities. They are often used as a basic nucleus of different heterocyclic compounds with various biological applications in medicine.

Scientific Research Applications

Antioxidant Activity

Thiazole derivatives, such as the one , have been found to exhibit antioxidant properties. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic and Anti-inflammatory Activity

. .

Antimicrobial and Antifungal Activity

. These compounds can inhibit the growth of or kill microorganisms, making them potentially useful in treating infections.

Antiviral Activity

. They can inhibit the replication of viruses, which could make them useful in the treatment of viral infections.

Neuroprotective Activity

. This means they could potentially be used to slow the progression of neurodegenerative diseases, such as Alzheimer’s and Parkinson’s.

Antitumor and Cytotoxic Activity

. .

Solar Cell Applications

. .

Anticonvulsant Activity

. This means they could potentially be used in the treatment of epilepsy and other conditions characterized by seizures.

Mechanism of Action

Target of Action

Compounds with similar structures, such as thiazole and imidazole derivatives, have been reported to interact with a broad range of biological targets .

Mode of Action

It’s likely that it interacts with its targets through non-covalent interactions such as hydrogen bonding and π-π stacking . The thiazole ring, a key structural feature of this compound, is known to undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom .

Biochemical Pathways

Thiazole derivatives have been associated with a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . These activities suggest that the compound may interact with multiple biochemical pathways.

Pharmacokinetics

Thiazole is known to be slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . This suggests that the compound may have similar solubility properties, which could influence its bioavailability and distribution within the body.

Result of Action

Thiazole derivatives have been reported to exhibit a variety of biological activities, suggesting that this compound may also have diverse molecular and cellular effects .